Cas no 2228363-67-3 (5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one)

• Product Name: 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one
• CAS No: 2228363-67-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6499492
• PubChem ID: 165659916
• Update Time: 2025-07-17

5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one
• 2228363-67-3
• EN300-1773316
• 5-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1,3-oxazolidin-2-one

• Inchi： 1S/C9H11N3O2/c13-9-10-4-7(14-9)8-5-2-1-3-6(5)11-12-8/h7H,1-4H2,(H,10,13)(H,11,12)
• InChI Key： RIPAWWWAPPNXAE-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67Ų

Additional information on 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one

Introduction to 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one (CAS No. 2228363-67-3)

5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one (CAS No. 2228363-67-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various medical and scientific domains.

The chemical structure of 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one consists of a cyclopentacpyrazol ring fused to an oxazolidinone moiety. The cyclopentacpyrazol ring is a rare and complex heterocyclic system that has been the subject of extensive research due to its potential in modulating biological processes. The oxazolidinone ring, on the other hand, is well-known for its antimicrobial and antifungal properties, making this compound a valuable target for drug discovery and development.

Recent studies have highlighted the potential of 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is in the treatment of bacterial infections. Oxazolidinones have been shown to exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the cyclopentacpyrazol and oxazolidinone rings in this compound may enhance its antibacterial efficacy and reduce the risk of resistance development.

In addition to its antibacterial properties, 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one has shown promise in the treatment of neurodegenerative diseases. Research has indicated that compounds with similar structural features can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help improve cognitive function and slow down the progression of diseases like Alzheimer's.

The pharmacokinetic properties of 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one have also been investigated. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a suitable candidate for oral administration and long-term treatment regimens. However, further research is needed to fully understand its bioavailability and potential interactions with other drugs.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one. Early results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The synthesis of 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one involves several steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the production process. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion, 5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,3-oxazolidin-2-one (CAS No. 2228363-67-3) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.